Cas no 125802-55-3 (1,4-Benzenediamine,N1-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]-)

• Product Name: 1,4-Benzenediamine,N1-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]-
• CAS No: 125802-55-3
• MF: C₁₈H₁₅ClN₆
• MW: 350.804901361465
• CID: 185428
• PubChem ID: 5271940
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]-
• 1,4-benzenediamine, N~1~-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]-
• 4-N-(9-benzyl-2-chloropurin-6-yl)benzene-1,4-diamine
• N1-(9-Benzyl-2-chloro-9H-purin-6-yl)benzene-1,4-diamine
• 1,4-Benzenediamine, N-(2-chloro-9-(phenylmethyl)-9H-purin-6-yl)-
• 9AA3HAW75V
• N~1~-(9-Benzyl-2-chloro-9H-purin-6-yl)benzene-1,4-diamine
• CHEMBL29076
• 125802-55-3
• N1-(9-benzyl-2-chloro-purin-6-yl)benzene-1,4-diamine
• N1-[2-Chloro-9-(phenylmethyl)-9H-purin-6-yl]-1,4-benzenediamine
• 1,4-Benzenediamine, N-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]-
• DTXSID60925285
• 1,4-Benzenediamine, N1-[2-chloro-9-(phenylmethyl)-9H-purin-6-yl]-

• Inchi： 1S/C18H15ClN6/c19-18-23-16(22-14-8-6-13(20)7-9-14)15-17(24-18)25(11-21-15)10-12-4-2-1-3-5-12/h1-9,11H,10,20H2,(H,22,23,24)
• InChI Key： LTWAAWMGZAVRBE-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 350.10495
• Monoisotopic Mass: 350.104672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.43
• Boiling Point: 552.4°C at 760 mmHg
• Flash Point: 287.9°C
• Refractive Index: 1.736
• PSA: 81.65